Cas no 1415824-99-5 (4-Phenoxy-2-(trifluoromethyl)phenylboronic acid)
4-Phenoxy-2-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenoxy-2-(trifluoromethyl)phenylboronic acid
- (4-phenoxy-2-(trifluoromethyl)phenyl)boronic acid
- DPZHTCBBYPEVJV-UHFFFAOYSA-N
-
- MDL: MFCD28360682
- Inchi: 1S/C13H10BF3O3/c15-13(16,17)11-8-10(6-7-12(11)14(18)19)20-9-4-2-1-3-5-9/h1-8,18-19H
- InChI Key: DPZHTCBBYPEVJV-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1B(O)O)OC1C=CC=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 306
- Topological Polar Surface Area: 49.7
4-Phenoxy-2-(trifluoromethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P618238-5mg |
4-Phenoxy-2-(Trifluoromethyl)Phenylboronic Acid |
1415824-99-5 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P618238-10mg |
4-Phenoxy-2-(Trifluoromethyl)Phenylboronic Acid |
1415824-99-5 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P618238-50mg |
4-Phenoxy-2-(Trifluoromethyl)Phenylboronic Acid |
1415824-99-5 | 50mg |
$ 295.00 | 2022-06-03 | ||
| abcr | AB559278-250 mg |
4-Phenoxy-2-(trifluoromethyl)phenylboronic acid; . |
1415824-99-5 | 250MG |
€719.40 | 2023-04-13 | ||
| abcr | AB559278-500 mg |
4-Phenoxy-2-(trifluoromethyl)phenylboronic acid; . |
1415824-99-5 | 500MG |
€1,245.70 | 2023-04-13 | ||
| eNovation Chemicals LLC | Y0999657-1g |
(4-phenoxy-2-(trifluoromethyl)phenyl)boronic acid |
1415824-99-5 | 95% | 1g |
$1250 | 2024-08-02 | |
| Aaron | AR01DE72-500mg |
(4-Phenoxy-2-(trifluoromethyl)phenyl)boronic acid |
1415824-99-5 | 95% | 500mg |
$1140.00 | 2025-02-12 | |
| Aaron | AR01DE72-250mg |
(4-Phenoxy-2-(trifluoromethyl)phenyl)boronic acid |
1415824-99-5 | 95% | 250mg |
$1004.00 | 2025-02-12 | |
| eNovation Chemicals LLC | Y0999657-1g |
(4-phenoxy-2-(trifluoromethyl)phenyl)boronic acid |
1415824-99-5 | 95% | 1g |
$1250 | 2025-02-20 | |
| abcr | AB559278-250mg |
4-Phenoxy-2-(trifluoromethyl)phenylboronic acid; . |
1415824-99-5 | 250mg |
€690.20 | 2025-04-21 |
4-Phenoxy-2-(trifluoromethyl)phenylboronic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 4-Phenoxy-2-(trifluoromethyl)phenylboronic acid
Comprehensive Overview of 4-Phenoxy-2-(trifluoromethyl)phenylboronic acid (CAS No. 1415824-99-5): Properties, Applications, and Industry Insights
4-Phenoxy-2-(trifluoromethyl)phenylboronic acid (CAS No. 1415824-99-5) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its trifluoromethyl and phenoxy functional groups, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for C-C bond formation. Its unique structural features make it invaluable for synthesizing complex molecules, particularly in drug discovery and agrochemical development.
The growing demand for fluorinated compounds in modern chemistry underscores the relevance of 4-Phenoxy-2-(trifluoromethyl)phenylboronic acid. Fluorination, especially with trifluoromethyl groups, enhances metabolic stability and bioavailability—a critical factor in designing next-generation therapeutics. Researchers frequently explore this compound for its potential in creating kinase inhibitors and anti-inflammatory agents, aligning with trends in targeted drug delivery and precision medicine.
From a synthetic perspective, the boronic acid moiety in CAS No. 1415824-99-5 enables efficient palladium-catalyzed couplings, a topic widely searched in academic and industrial forums. Recent publications highlight its utility in constructing biaryl ethers, a structural motif prevalent in OLED materials and liquid crystal displays (LCDs). This dual applicability in life sciences and advanced materials positions the compound as a multidisciplinary research tool.
Environmental and regulatory considerations further elevate interest in 4-Phenoxy-2-(trifluoromethyl)phenylboronic acid. As industries shift toward green chemistry, its role in atom-economical reactions (e.g., Suzuki couplings) aligns with sustainable synthesis goals. Analytical techniques like HPLC purity testing and NMR characterization ensure its compliance with Good Manufacturing Practices (GMP), addressing quality concerns raised in pharmaceutical forums.
Market analyses reveal rising procurement of CAS No. 1415824-99-5 by contract research organizations (CROs) and API manufacturers. Its compatibility with high-throughput screening (HTS) platforms makes it a staple in combinatorial chemistry libraries. Furthermore, patents referencing this compound often involve proteolysis-targeting chimeras (PROTACs), reflecting its niche in degrader technologies—a hot topic in oncological research.
In material science, the compound’s electron-withdrawing trifluoromethyl group contributes to tuning electroluminescent properties in organic semiconductors. Such applications resonate with searches for flexible electronics and wearable sensors, areas experiencing exponential growth. Stability studies under varying pH and temperature conditions also affirm its robustness in formulation development.
To address common queries from synthesis communities: The compound’s solubility profile (favorable in THF and DMSO) and storage recommendations (under inert atmosphere) are frequently discussed. Suppliers often provide certificates of analysis (CoA) detailing residual solvent levels and heavy metal content, metrics critical for quality assurance protocols.
Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and covalent organic frameworks (COFs) for catalysis. These innovations, coupled with its scalable synthesis, position CAS No. 1415824-99-5 as a compound with enduring scientific and commercial value. As AI-driven molecular design accelerates, its structural features may inspire novel bioisosteres in computational chemistry.
In summary, 4-Phenoxy-2-(trifluoromethyl)phenylboronic acid exemplifies the convergence of medicinal chemistry and advanced materials. Its adaptability to diverse research needs—from small-molecule drug candidates to functional polymers—ensures its prominence in peer-reviewed literature and industrial workflows. Future studies may explore its derivatives for photoredox catalysis or bioorthogonal chemistry, further expanding its utility.
1415824-99-5 (4-Phenoxy-2-(trifluoromethyl)phenylboronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)